3,4-dimethyl-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide
• InChI: InChI=1S/C22H24N2O/c1-14-7-9-17(11-15(14)2)22(25)23-13-16-8-10-21-19(12-16)18-5-3-4-6-20(18)24-21/h7-12,24H,3-6,13H2,1-2H3,(H,23,25)
• InChI Key: NOOXWAAOUMQCMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC2=CC3=C(C=C2)NC4=C3CCCC4)C
• Molecular Formula: C22H24N2O
• Molecular Weight: 332.4 g/mol
• CAS No.: 852138-14-8

Description

The compound “3,4-dimethyl-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide” is a derivative of tetrahydrocarbazole. Tetrahydrocarbazole core is known to possess a wide range of biological activities such as 5-HT6-receptor antagonists, antifungal, treatment of human papilloma infection, treatment of viruses belonging to flaviviruses, pestiviruses, hepaciviruses, prophylaxis dengue fever, yellow fever, west nile virus, HCV, treatment of neurological, cardiac and metabolic diseases, BTK inhibitor, antitumor agents, etc.

Scientific Research Applications

Biological Effects of Acetamide and Derivatives

Acetamide and its derivatives, including N,N-dimethylacetamide, have been subjects of toxicological studies due to their commercial importance. Updated information has significantly added to the understanding of the biological consequences of exposure in humans, emphasizing the varied biological responses among these chemicals. This indicates that similar chemical compounds, including those with complex amide structures, may have distinct biological activities and applications in understanding toxicological impacts (Kennedy, 2001).

Antiepileptic Potential of Zonisamide

Zonisamide, a 1,2 benzisoxazole derivative, has demonstrated efficacy in treating partial and generalized seizures. Its pharmacokinetic properties suggest potential applications in neurology and pharmacology for similar structural compounds in developing treatments for neurological disorders (Peters & Sorkin, 1993).

Synthesis of Organic Compounds

The synthesis of complex organic compounds, such as 5,5′-Methylene-bis(benzotriazole), showcases the development of practical and environmentally benign methods. This highlights the potential for chemical synthesis research involving complex amides and their applications in creating materials for industrial use (Gu et al., 2009).

Novel Synthetic Opioids

Research on N-substituted benzamides and acetamides, particularly those developed at the Upjohn Company, illustrates the ongoing interest in synthetic opioids for pain management and the importance of monitoring their emergence as substances of abuse. This underscores the relevance of chemical research in addressing public health challenges (Sharma et al., 2018).

Supramolecular Chemistry Applications

Benzene-1,3,5-tricarboxamide and similar compounds have found applications in nanotechnology, polymer processing, and biomedical applications due to their ability to self-assemble into nanometer-sized structures. This suggests the potential for complex amides in developing new materials with advanced functionalities (Cantekin et al., 2012).